Cas no 182493-45-4 ([(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate)

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate structure

182493-45-4 structure

Product Name:[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate

CAS No:182493-45-4

Molecular Formula:C₂₉H₅₉N₂O₆P

Molecular Weight:562.762

CID:4457149

PubChem ID:329767560

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Properties

Names and Identifiers

- [(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
- N-HEXANOYL-D-SPHINGOMYELIN
- (2S,3R,4E)-2-(Hexanoylamino)-4-octadecene-3-hydroxy-1-phosphocholine
- N-(Hexanoyl)-sphing-4-enine-1-phosphocholine
- N-Hexanoyl-D-erythro-sphingosylphosphorylcholine
- C6 Sphingomyelin
- N-Hexanoyl-D,L-sphingosylphosphorylcholine
- 06:0 SM (d18:1/6:0)
- DTXSID90677063
- CHEBI:78254
- G78364
- C6-sphingomyelin
- N-hexanoylsphingomyelin
- N-hexanoylsphing-4-enine-1-phosphocholine
- N-Hexanoyl-D-sphingomyelin, >=98.0% (TLC)
- SM(d18:1/6:0)
- 06:0 SM (d18:1/6:0), N-hexanoyl-D-erythro-sphingosylphosphorylcholine, powder
- (2S,3R,4E)-2-(Hexanoylamino)-3-hydroxyoctadec-4-en-1-yl 2-(trimethylazaniumyl)ethyl phosphate
- 182493-45-4
- Q27147711
- 3,5-Dioxa-8-aza-4-phosphatetradecan-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S)-
- N-hexanoyl-sphing-4-enine-1-phosphocholine
- N-hexanoylsphingosine-1-phosphocholine
- 06:0 SM (d18:1/6:0), N-hexanoyl-D-erythro-sphingosylphosphorylcholine, chloroform
- N-hexanoyl-D-erythro-sphingosylphosphorylcholine
- N-Hexanoyl-D-sphingomyelin
- MDL： MFCD01073551
- InChIKey： AHZZHULAOVWYNO-RRKDMDGFSA-N
- Inchi： InChI=1S/C29H59N2O6P/c1-6-8-10-11-12-13-14-15-16-17-18-19-21-22-28(32)27(30-29(33)23-20-9-7-2)26-37-38(34,35)36-25-24-31(3,4)5/h21-22,27-28,32H,6-20,23-26H2,1-5H3,(H-,30,33,34,35)/b22-21+/t27-,28+/m0/s1
- SMILES： CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCC)=O)COP([O-])(OCC[N+](C)(C)C)=O

Computed Properties

Exact Mass: 562.41107460g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 27
Monoisotopic Mass: 562.41107460g/mol
Heavy Atom Count: 38
Complexity: 645
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.9
Topological Polar Surface Area: 108Å²

Experimental Properties

Color/Form: 5 mg/mL (860582C-5mg)

[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AMC5-5mg	N-hexanoyl-D-erythro-sphingosylphosphorylcholine	182493-45-4	98%	5mg	$163.00
A2B Chem LLC	AE94709-5mg	N-hexanoyl-D-erythro-sphingosylphosphorylcholine	182493-45-4	98%	5mg	$205.00	2024-04-20
Aaron	AR00AMKH-5mg	N-hexanoyl-D-erythro-sphingosylphosphorylcholine	182493-45-4	98%	5mg	$164.00
Larodan	56-1083-4-5mg	N-Hexanoylsphingosylphosphorylcholine	182493-45-4	>98%	5mg	€369.00	2025-03-07
AN HUI ZE SHENG Technology Co., Ltd.	77238-50mg		182493-45-4	≥98.0%(TLC)	50mg	￥3888.72	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N86490-50mg	[(E,2S,3R)-2-(hexanoylamino)-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate	182493-45-4		50mg	¥34958.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N920880-5mg	N-HEXANOYL-D-SPHINGOMYELIN;06:0 SM (D18:1/6:0)	182493-45-4	99%	5mg	￥6,389.10	2022-11-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R029261-10mg	N-hexanoyl-D-erythro-sphingosylphosphorylcholine,99%	182493-45-4	99%	10mg	￥9913	2024-05-25
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B74274-5mg	N-hexanoyl-D-erythro-sphingosylphosphorylcholine	182493-45-4	,≥98%	5mg	￥8100.00
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	860582C-5MG	06:0 SM (d18:1/6:0)	182493-45-4		5mg	¥4987.88	2023-11-02